N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride

• IUPAC Name: N-[2-(dimethylamino)ethyl]-N-(4-methoxy-1,3-benzothiazol-2-yl)furan-2-carboxamide;hydrochloride
• InChI: InChI=1S/C17H19N3O3S.ClH/c1-19(2)9-10-20(16(21)13-7-5-11-23-13)17-18-15-12(22-3)6-4-8-14(15)24-17;/h4-8,11H,9-10H2,1-3H3;1H
• InChI Key: ZELUDWMWGPUBKH-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCN(C1=NC2=C(C=CC=C2S1)OC)C(=O)C3=CC=CO3.Cl
• Molecular Formula: C17H20ClN3O3S
• Molecular Weight: 381.9 g/mol

Description

N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride is a useful research compound. Its molecular formula is C17H20ClN3O3S and its molecular weight is 381.88. The purity is usually 95%.
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Scientific Research Applications

Cancer Research Applications

• Compounds similar to N-(2-(dimethylamino)ethyl)-N-(4-methoxybenzo[d]thiazol-2-yl)furan-2-carboxamide hydrochloride have been synthesized and evaluated for their leukotriene B4 inhibitory activity and growth inhibitory activity in cancer cell lines, showing strong inhibition and growth inhibition to human pancreatic cancer cells, indicating potential for therapeutic applications in cancer treatment (Kuramoto et al., 2008).

Organic Synthesis and Chemical Properties

• The synthesis of novel benzodifuranyl compounds, including derivatives that might share structural similarities with the compound , has shown significant anti-inflammatory and analgesic agents, highlighting the chemical versatility and potential pharmacological applications of such molecules (Abu‐Hashem et al., 2020).

Biological Activity Studies

• Research into the synthesis and pharmacological evaluation of structurally novel compounds for potential antidepressant applications reveals the broad scope of activity that such chemicals might exhibit, suggesting that similar compounds could be explored for their effects on neurological pathways and receptors (Mahesh et al., 2011).

Antitumor and Cytotoxic Activities

• Studies on derivatives of similar compounds have prepared monosubstituted derivatives to evaluate their physicochemical properties and antitumor activity. This research indicates the potential of these compounds to be developed into antitumor agents, with varying activity levels based on structural modifications (Rewcastle et al., 1986).

Antibacterial, Antiurease, and Antioxidant Activities

• The synthesis of certain compounds has demonstrated effective antiurease and antioxidant activities, suggesting a possible avenue for the development of new therapeutic agents targeting bacterial infections and oxidative stress-related diseases (Sokmen et al., 2014).